2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzamide
• InChI: InChI=1S/C14H14FNO3/c1-14(18,12-7-4-8-19-12)9-16-13(17)10-5-2-3-6-11(10)15/h2-8,18H,9H2,1H3,(H,16,17)
• InChI Key: WWGNFMMJVSNGRV-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CC=C1F)(C2=CC=CO2)O
• Molecular Formula: C14H14FNO3
• Molecular Weight: 263.26 g/mol

Description

2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzamide is a synthetic compound that has gained attention due to its potential therapeutic properties. The compound is a member of the benzamide family and is known for its ability to interact with various biological systems.

Scientific Research Applications

Fluorination Reactions and Synthesis

• Fluorination Techniques: Research has explored the fluorination reactions of benzylamines and benzofurans, highlighting methodologies to introduce fluorine atoms into complex molecules. This is crucial for developing pharmaceuticals and agrochemicals due to fluorine's impact on biological activity and stability (Wang et al., 2009; Wang et al., 2015).
• Synthesis of Fluorinated Heterocycles: Techniques for synthesizing fluorinated heterocycles, such as benzoxazines and benzoxazepin-5-ones, have been developed, showcasing the utility of fluorine in modulating chemical and physical properties of heterocyclic compounds (Meiresonne et al., 2015).

Molecular Structure Regulation

• Excited-State Intramolecular Proton Transfer (ESIPT): Ingenious modifications in molecular structure can effectively regulate ESIPT and intramolecular charge transfer (ICT), demonstrating the potential in fluorescence sensing and imaging. Such studies are fundamental for the development of fluorescent probes and organic radiation scintillators (Han et al., 2018).

Pharmaceutical Applications

• Antitumor Activity: Fluorinated benzamide analogs have been synthesized and evaluated for their potential in imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET), indicating their relevance in cancer diagnostics and therapy (Tu et al., 2007).
• Histone Deacetylase Inhibition: Studies on benzamide derivatives, such as MS-27-275, have shown marked antitumor activity against human tumors, suggesting their application as antitumor agents through histone deacetylase inhibition (Saito et al., 1999).